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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclodecanol, a 10-carbon cyclic alcohol, is a versatile chemical compound with noteworthy

physical and chemical properties. While its application as a primary solvent in chemical

reactions is not extensively documented in scientific literature, its utility as a precursor and

intermediate in the synthesis of various valuable compounds is well-established. This

document provides an overview of the physicochemical properties of cyclodecanol, alongside

detailed protocols for its application as a key starting material in significant chemical

transformations.

Physicochemical Properties of Cyclodecanol
A comprehensive understanding of a compound's properties is essential for its effective

application in synthesis. The key physicochemical characteristics of cyclodecanol are

summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b074256?utm_src=pdf-interest
https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 76 °C [2]

Boiling Point 278 °C at 760 mm Hg [2]

Vapor Pressure 2.00 mmHg at 100 °C [2]

Flash Point > 100 °C [2]

Water Solubility
20.66 mg/L at 25 °C

(estimated)
[2]

logP (o/w) 4.730 (estimated) [2]

Application Notes: Cyclodecanol as a Synthetic
Intermediate
Cyclodecanol serves as a crucial intermediate in the industrial synthesis of valuable

compounds such as cyclododecanone and dodecanedioic acid, which are precursors to

polymers like Nylon-12 and in the fragrance industry.[3][4]

Application 1: Synthesis of Cyclododecanone via
Oxidation of Cyclododecanol
Cyclododecanone is a key intermediate for the production of laurolactam, the monomer for

Nylon-12, and is also used in the synthesis of fragrances like muscone.[3] An eco-friendly

approach involves the oxidation of cyclododecanol using hydrogen peroxide.[3]

Experimental Protocol: Oxidation of Cyclododecanol to Cyclododecanone

This protocol is adapted from an eco-friendly synthesis method.[3]

Materials:
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Cyclododecanol (CDOL)

t-Butanol

30% Hydrogen Peroxide (H₂O₂)

Hexadecyl trimethyl ammonium heteropolyphosphatotungstate (HAHPT) catalyst

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Standard laboratory glassware for workup

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, prepare a

mixture of cyclododecanol and t-butanol. A molar ratio of CDOL to t-butanol of 1:0.75 is

recommended to prevent foaming.[3]

Add the HAHPT catalyst to the mixture. The catalyst amount can be varied, with a molar ratio

of catalyst to CDOL ranging from 1:200 to 1:1000.[3]

To the stirred mixture, add 30% hydrogen peroxide.

Heat the reaction mixture to reflux and maintain for the desired reaction time. The reaction

progress can be monitored by techniques such as gas chromatography (GC).

Upon completion of the reaction, cool the mixture to room temperature.

The product, cyclododecanone, can be isolated and purified using standard organic

chemistry techniques such as extraction, distillation, or chromatography.

Quantitative Data:
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The following table presents representative data on the effect of catalyst amount on the

oxidation of cyclododecanol.[3]

Molar Ratio (cat/CDOL) CDOL Conversion (%) CDON Selectivity (%)

1/200 ~95 92.8

1/1000 ~95 96.5

Logical Relationship: Synthesis Pathway of
Cyclododecanone
The following diagram illustrates the multi-step synthesis of cyclododecanone from

cyclododecatriene, highlighting the role of cyclodecanol as a key intermediate.

Cyclododecatriene (CDT)
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Selective Epoxidation
(H₂O₂, HAHPT catalyst, Water)

Cyclododecanol (CDOL)

Hydrogenation
(Raney Nickel catalyst, Ethanol)

Cyclododecanone (CDON)

Oxidation
(H₂O₂, HAHPT catalyst, t-Butanol/Water)

Click to download full resolution via product page

Caption: Synthesis of Cyclododecanone from Cyclododecatriene.
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Proposed Application: Cyclodecanol in Fragrance
Synthesis
While not extensively used as a solvent, cyclodecanol's high boiling point and functional group

make it a potential medium and reactant in the synthesis of fragrance compounds. For

instance, it can be a precursor to cyclodecene, another valuable compound in the fragrance

industry.[5]

Proposed Protocol: Dehydration of Cyclodecanol to Cyclodecene

This is a proposed protocol based on general organic chemistry principles for alcohol

dehydration.

Materials:

Cyclodecanol

Strong acid catalyst (e.g., sulfuric acid or phosphoric acid)

Distillation apparatus

Heating mantle

Standard laboratory glassware for workup

Procedure:

Place cyclodecanol in a round-bottom flask.

Carefully add a catalytic amount of a strong acid.

Set up a distillation apparatus.

Heat the mixture to a temperature that allows for the distillation of the product, cyclodecene,

as it is formed. The boiling point of cyclodecene is lower than that of cyclodecanol.

Collect the distillate, which will contain cyclodecene and water.
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The collected distillate can be further purified by washing with a saturated sodium

bicarbonate solution to neutralize any remaining acid, followed by washing with brine, drying

over an anhydrous salt (e.g., MgSO₄), and a final distillation.

Experimental Workflow: General Considerations for
Synthesis Using Cyclodecanol
The following diagram outlines a general workflow for chemical transformations involving

cyclodecanol as a starting material.
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Caption: General experimental workflow for reactions with cyclodecanol.

Safety and Handling
Cyclodecanol is a combustible solid and may cause irritation.[6] Standard laboratory safety

precautions should be followed, including the use of personal protective equipment (PPE) such

as safety glasses, gloves, and a lab coat. All procedures should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).
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Conclusion
While the role of cyclodecanol as a primary solvent is not prominent, its significance as a

synthetic intermediate is undeniable. Its physicochemical properties, particularly its high boiling

point, make it suitable for reactions requiring elevated temperatures where it may also

participate as a reactant. The protocols and data presented herein provide a foundation for

researchers and professionals in drug development and chemical synthesis to effectively utilize

cyclodecanol in their work. Further research into its potential as a specialized high-boiling-

point solvent for specific applications could unveil new avenues for its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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